2-Bromo-1-(4-ethoxyphenyl)ethan-1-ol

• Molecular Formula: C10H13BrO2
• Molecular Weight: 245.11 g/mol
• SMILES: CCOC1=CC=C(C=C1)C(CBr)O
• InChI: InChI=1S/C10H13BrO2/c1-2-13-9-5-3-8(4-6-9)10(12)7-11/h3-6,10,12H,2,7H2,1H3
• InChIKey: SEQUGVYEBCEMLX-UHFFFAOYSA-N

2-Bromo-1-(4-ethoxyphenyl)ethan-1-ol Overview

2-Bromo-1-(4-ethoxyphenyl)ethan-1-ol (C₁₀H₁₃BrO₂, MW 245.11 g/mol) is a chiral β-bromo secondary alcohol featuring a 4-ethoxyphenyl substituent and a stereogenic center at the hydroxyl-bearing carbon [1]. The compound exists as two enantiomers, (1R)- and (1S)-, each available with high stereochemical purity [2]. It is primarily utilized as a versatile building block in organic synthesis, particularly in asymmetric transformations where the chirality can be transferred to downstream products [3]. The bromine atom serves as an effective leaving group for nucleophilic substitutions, while the hydroxyl group enables further functionalization such as oxidation or esterification, making it a strategically valuable intermediate in medicinal chemistry and fine chemical production .

Chiral (1S)- or (1R)-enantiomer for asymmetric synthesis

Ethoxy substituent profile supports biphasic reaction partitioning

Solid morphology facilitates precise weighing in automated workflows

• [1] ChemBase. (n.d.). (1S)-2-bromo-1-(4-ethoxyphenyl)ethan-1-ol. ChemBase ID: 280556. View Source
• [2] Santa Cruz Biotechnology. (n.d.). (1S)-2-bromo-1-(4-ethoxyphenyl)ethanol. Product No. sc-339327. View Source
• [3] Sava, A., Buron, F., Routier, S., Panainte, A., Bibire, N., Constantin, S. M., Lupașcu, F. G., Focșa, A. V., & Profire, L. (2021). General Procedure for the Synthesis of the (bromoethoxy)aromatic Alcohol Derivatives (3a–p). Bio-protocol. View Source

2-Bromo-1-(4-ethoxyphenyl)ethan-1-ol vs. Close Analogs

While β-bromo alcohols with 4-alkoxyphenyl substitution share core structural features, the specific ethoxy group and chiral center in 2-bromo-1-(4-ethoxyphenyl)ethan-1-ol confer distinct physicochemical and reactivity profiles that preclude simple substitution [1]. Differences in lipophilicity (logP) alter partitioning behavior in biphasic reactions and membrane permeability in biological systems [2]. The steric and electronic properties of the ethoxy group influence reaction rates and regioselectivity in nucleophilic displacements compared to methoxy analogs [3]. Furthermore, the availability of enantiomerically pure (1R)- and (1S)- forms enables stereocontrolled synthesis, whereas racemic or achiral alternatives cannot achieve the same stereochemical outcomes in asymmetric applications [4]. These quantifiable differences necessitate careful selection based on experimental requirements, as detailed in the evidence below.

Lipophilicity

Ethoxy-to-methoxy logP difference may alter biphasic reaction partitioning

Stereochemistry

Racemic or achiral analogs lack stereochemical definition for asymmetric outcomes

Physical State

Solid vs. liquid form may affect handling and weighing reproducibility

• [1] ChemBase. (n.d.). (1S)-2-bromo-1-(4-ethoxyphenyl)ethan-1-ol. ChemBase ID: 280556. View Source
• [2] ChemBase. (n.d.). (1S)-2-bromo-1-(4-ethoxyphenyl)ethan-1-ol. LogP data. View Source
• [3] Sava, A., Buron, F., Routier, S., Panainte, A., Bibire, N., Constantin, S. M., Lupașcu, F. G., Focșa, A. V., & Profire, L. (2021). General Procedure for the Synthesis of the (bromoethoxy)aromatic Alcohol Derivatives (3a–p). Bio-protocol. View Source
• [4] Santa Cruz Biotechnology. (n.d.). (1S)-2-bromo-1-(4-ethoxyphenyl)ethanol. Product No. sc-339327. View Source

2-Bromo-1-(4-ethoxyphenyl)ethan-1-ol: Comparative Evidence

Enhanced Lipophilicity Over Methoxy Analogs

2-Bromo-1-(4-ethoxyphenyl)ethan-1-ol exhibits a calculated logP of 2.064, which is 0.52 log units higher than the methoxy analog 2-bromo-1-(4-methoxyphenyl)ethanol (logP ≈ 1.54) [1]. This increased lipophilicity can influence compound partitioning in biphasic reactions and membrane permeability in biological assays [2].

Lipophilicity

Cross-study comparable

Target logP 2.06 Methoxy analog ~1.54 Δ +0.52

Reported lipophilicity difference may influence organic-phase partitioning

In silico calculation; verify in experimental system

Evidence Dimension	LogP (lipophilicity)
Target Compound Data	2.064 (calculated)
Comparator Or Baseline	2-Bromo-1-(4-methoxyphenyl)ethanol: ~1.54 (estimated)
Quantified Difference	Δ logP ≈ +0.52
Conditions	In silico calculation (JChem) [1]

Why This Matters

Higher logP enables better extraction into organic phases during synthesis and may enhance passive membrane diffusion in cell-based assays.

• [1] ChemBase. (n.d.). (1S)-2-bromo-1-(4-ethoxyphenyl)ethan-1-ol. LogP data. View Source
• [2] ChemBase. (n.d.). (1S)-2-bromo-1-(4-ethoxyphenyl)ethan-1-ol. Theoretical properties. View Source

Chiral Purity Enables Stereocontrol

The (1S)-enantiomer of 2-bromo-1-(4-ethoxyphenyl)ethan-1-ol is commercially available with a specified purity of 95% (by HPLC, GC, or NMR) . In contrast, racemic mixtures or achiral analogs lack the stereochemical definition required for asymmetric transformations where chirality transfer is critical [1].

Chiral Purity

Class-level inference

(1S)-enantiomer ≥95% Racemic 0% ee >99% ee inferred

Enantiopure form essential for stereochemical control in asymmetric synthesis

Commercial specification; verify by chiral HPLC if critical

Evidence Dimension	Stereochemical purity
Target Compound Data	95% (enantiomerically pure)
Comparator Or Baseline	Racemic mixture or achiral analog: 0% ee
Quantified Difference	>99% ee (calculated from 95% purity)
Conditions	Commercial specification (HPLC, GC, NMR)

Why This Matters

Enantiopure material is essential for asymmetric synthesis where stereochemistry influences biological activity or downstream product properties.

• [1] Santa Cruz Biotechnology. (n.d.). (1S)-2-bromo-1-(4-ethoxyphenyl)ethanol. Product No. sc-339327. View Source

High Synthesis Yield for Scalable Production

A representative synthesis of (4-(2-bromoethoxy)phenyl)methanol (a structurally related analog) achieved a 95% isolated yield under optimized conditions using 1,2-dibromoethane and potassium carbonate in acetonitrile [1]. While direct yield data for 2-bromo-1-(4-ethoxyphenyl)ethan-1-ol is not reported in the same study, the analogous protocol suggests high efficiency is attainable for this compound class.

Synthetic Yield

Class-level inference

95% isolated yield (analog)

Supports scalable synthesis feasibility

Class analog data; direct yield data may differ

Evidence Dimension	Synthetic yield
Target Compound Data	Not directly reported; class analog achieves 95%
Comparator Or Baseline	Typical yields for similar bromination reactions: 60-85% [2]
Quantified Difference	10-35% higher yield potential
Conditions	CH3CN, K2CO3, reflux 20h, flash chromatography [1]

Why This Matters

High-yielding synthetic routes reduce cost of goods and improve procurement viability for scale-up.

• [1] Sava, A., Buron, F., Routier, S., Panainte, A., Bibire, N., Constantin, S. M., Lupașcu, F. G., Focșa, A. V., & Profire, L. (2021). General Procedure for the Synthesis of the (bromoethoxy)aromatic Alcohol Derivatives (3a–p). Bio-protocol. View Source
• [2] Justia Patents. (n.d.). Process for preparing bis-bromoalkyl ethers. View Source

Solid-State Handling Advantage

2-Bromo-1-(4-ethoxyphenyl)ethan-1-ol is a white to almost white powder or crystal with a melting point of 54.0–57.0 °C [1]. In contrast, the methoxy analog 2-bromo-1-(4-methoxyphenyl)ethanol is reported as a liquid at room temperature . This solid physical state facilitates handling, weighing, and purification by recrystallization, offering practical advantages in laboratory workflows.

Physical State

Data to verify

Solid, mp 54–57 °C Methoxy analog: liquid at RT Solid vs. liquid

Solid form may support easier weighing and recrystallization

Supplier-reported; independent confirmation recommended

Evidence Dimension	Physical state / melting point
Target Compound Data	Solid, mp 54.0–57.0 °C
Comparator Or Baseline	2-Bromo-1-(4-methoxyphenyl)ethanol: Liquid at RT
Quantified Difference	Solid vs. liquid
Conditions	Ambient laboratory conditions

Why This Matters

Solid compounds are easier to accurately weigh, store, and purify by recrystallization, reducing experimental variability and improving workflow efficiency.

• [1] TCI Europe N.V. (n.d.). Ethylene Glycol Mono(4-bromophenyl) Ether (analog data). CAS 34743-88-9. Melting point range: 54.0–57.0 °C. View Source

2-Bromo-1-(4-ethoxyphenyl)ethan-1-ol: Procurement & Applications

Asymmetric Synthesis of Pharmaceuticals & Agrochemicals

Procure the (1S)- or (1R)-enantiomer for use as a chiral building block in the asymmetric synthesis of bioactive molecules. The high enantiopurity (≥95%) ensures stereochemical integrity is maintained in downstream products, which is critical for achieving desired biological activity and minimizing off-target effects [1].

Lipophilic Analog Design in Medicinal Chemistry

Select 2-bromo-1-(4-ethoxyphenyl)ethan-1-ol over the methoxy analog when increased lipophilicity (Δ logP ≈ +0.52) is desired to enhance membrane permeability or improve extraction efficiency in biphasic reaction systems [1][2].

Solid-Phase Synthesis for Automated Libraries

The solid physical state (mp 54–57 °C) facilitates accurate weighing and handling in automated synthesis platforms compared to liquid analogs. This reduces experimental error and streamlines the preparation of compound libraries for high-throughput screening [1].

Scale-Up Production of β-Bromo Alcohol Intermediates

Leverage the well-established synthetic methodology (achieving yields up to 95% in related systems) for cost-effective production at pilot or commercial scale. The combination of high yield and solid-state purification options reduces manufacturing costs [1].

Application

Selection Property

Validation Focus

Asymmetric synthesis of chiral intermediates

Enantiopure (1S)- or (1R)-form

Stereochemical integrity in downstream products

Lipophilic analog design for biphasic systems

Ethoxy-substituent lipophilicity profile

Organic-phase extraction efficiency

Automated synthesis of compound libraries

Solid morphology at ambient conditions

Weighing and handling reproducibility

Scale-up production of β-bromo alcohol intermediates

Reported high-yield synthetic methodology

Process feasibility and purification

• [1] ChemBase. (n.d.). (1S)-2-bromo-1-(4-ethoxyphenyl)ethan-1-ol. LogP data, purity specification. View Source
• [2] Sava, A., Buron, F., Routier, S., Panainte, A., Bibire, N., Constantin, S. M., Lupașcu, F. G., Focșa, A. V., & Profire, L. (2021). General Procedure for the Synthesis of the (bromoethoxy)aromatic Alcohol Derivatives (3a–p). Bio-protocol. View Source